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Introduction
Proquinazid is a quinazolinone-based fungicide highly effective against a broad spectrum of

powdery mildew species, making it a valuable tool in Integrated Pest Management (IPM)

programs for crops such as grapevines and cereals.[1] Its unique mode of action not only

directly targets the fungal pathogen but also stimulates the host plant's natural defense

mechanisms.[2] These application notes provide detailed information on the use of

proquinazid in an IPM framework, including its biological activity, application guidelines,

compatibility with biological control agents, and protocols for relevant experimental procedures.

An effective IPM program integrates multiple strategies to manage pests in an economically

and environmentally sound manner.[3] This includes monitoring pest populations, utilizing

resistant crop varieties, employing cultural and biological controls, and the judicious use of

chemical controls like proquinazid.

Biological Profile of Proquinazid
Mode of Action:

Proquinazid exhibits a dual mode of action against powdery mildew pathogens:
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Direct Antifungal Activity: At higher concentrations, proquinazid inhibits spore germination

and the formation of appressoria, the specialized structures fungi use to penetrate host

tissue. This preventative action stops the infection before it can establish.

Host Defense Induction: At lower concentrations, proquinazid interferes with the early

signaling between the pathogen and the host plant.[2] It also stimulates the expression of

host genes associated with systemic acquired resistance (SAR), including those involved in

ethylene-mediated response pathways, phytoalexin biosynthesis, and cell wall

strengthening.

Target Pathogens:

Proquinazid is primarily effective against various species of powdery mildew, including:

Erysiphe necator (Grapevine powdery mildew)

Blumeria graminis f. sp. tritici (Wheat powdery mildew)

A broad range of other cereal and broadleaf powdery mildews.

Resistance Management:

Proquinazid belongs to the Fungicide Resistance Action Committee (FRAC) Group 13. To

mitigate the risk of resistance development, it is crucial to rotate proquinazid with fungicides

from different FRAC groups and to avoid sequential applications.

Data Presentation
Table 1: Efficacy of Proquinazid against Powdery Mildew in Field Trials
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Crop
Target
Pathogen

Application
Rate

Efficacy (%
Disease
Control)

Reference

Grapes (cv.

Bazzoul Kalba)
Erysiphe necator

250 cc/ha

(Talendo®)

22.10%

(Protective

Potential at 21

days after first

application)

[4]

Grapes Erysiphe necator

500 ml/ha

(Azoxytrobin

23% SC - for

comparison)

58.00% - 61.85% [5]

Grapes Erysiphe necator

400 ml/ha

(Picoxystrobin

22.52% SC - for

comparison)

69.63% - 71.53% [5]

Wheat

Blumeria

graminis f. sp.

tritici

250 ml/ha

(Talendo®) + 500

ml/ha (Opus®

125)

High level of

control (Specific

% not provided)

[6]

Wheat

Blumeria

graminis f. sp.

tritici

Not Specified

(Talendo®)
Good control [1]

Table 2: Compatibility of Proquinazid with Beneficial Organisms
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Beneficial
Organism

Species Effect
Quantitative
Data

Reference

Predatory Mite
Amblyseius

swirskii
Highly Toxic

90.00% mortality

(adult females),

96.66% mortality

(larvae), 43.34%

mortality (eggs)

Predatory Mite
Typhlodromus

pyri

Not specified for

proquinazid

Mancozeb (for

comparison): 70

g a.i./L caused

significant

mortality in

susceptible

strains

[7]

Table 3: Compatibility of Other Fungicides with Biological Control Agents (Illustrative)

Disclaimer: The following data is provided for illustrative purposes as direct compatibility data

for proquinazid with Trichoderma harzianum and Bacillus subtilis was not available in the

reviewed literature. Researchers should conduct their own compatibility tests before co-

application.
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Biological
Control Agent

Fungicide (for
comparison)

Concentration
Mycelial
Growth
Inhibition (%)

Reference

Trichoderma

harzianum
Mancozeb 250 ppm 0.39% [8]

Trichoderma

harzianum
Carbendazim

All

concentrations
100% [8][9]

Trichoderma

harzianum
Hexaconazole

All

concentrations
100% [9]

Bacillus subtilis Carbendazim Not specified Compatible [10]

Bacillus subtilis
Pseudomonas

fluorescens
Not specified

64.44% inhibition

of Rhizoctonia

solani

[10]

Experimental Protocols
Protocol 1: Detached Leaf Disc Assay for Fungicide
Resistance Monitoring in Erysiphe necator
Objective: To assess the sensitivity of Erysiphe necator isolates to proquinazid and other

fungicides.

Materials:

Healthy, young, and fully expanded grape leaves (susceptible cultivar, e.g., Chardonnay)

Proquinazid and other test fungicides

Sterile distilled water

Ethanol (70%)

Petri dishes (90 mm)

Agar
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Forceps and cork borer (15 mm diameter)

Spore suspension of E. necator isolates

Incubator with controlled temperature and light

Methodology:

Leaf Collection and Sterilization:

Collect young, healthy grape leaves from unsprayed vines.

Surface sterilize the leaves by rinsing with sterile distilled water, followed by a brief

immersion in 70% ethanol, and a final rinse with sterile distilled water.

Allow the leaves to air dry in a sterile environment.

Preparation of Fungicide Solutions:

Prepare a stock solution of proquinazid in a suitable solvent (e.g., acetone or DMSO) and

then dilute with sterile distilled water to achieve a series of concentrations (e.g., 0.01, 0.1,

1, 10, 100 mg/L).

Include a solvent control and a water-only control.

Leaf Disc Treatment:

Using a sterile cork borer, cut 15 mm discs from the sterilized leaves.

Immerse the leaf discs in the respective fungicide solutions for a defined period (e.g., 1

minute).

Place the treated leaf discs, adaxial side up, on water agar (1-2%) in Petri dishes.

Inoculation:

Prepare a spore suspension of the E. necator isolate to be tested in sterile distilled water

containing a wetting agent (e.g., 0.01% Tween 20).
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Adjust the spore concentration to approximately 1 x 10^5 conidia/mL.

Apply a small droplet (e.g., 10 µL) of the spore suspension to the center of each leaf disc.

Incubation and Assessment:

Seal the Petri dishes with parafilm and incubate at 22-25°C with a 16-hour photoperiod.

After 7-10 days, assess the development of powdery mildew on each leaf disc.

Evaluate the percentage of the leaf disc area covered with mycelium (disease severity).

Calculate the EC50 value (the effective concentration that inhibits 50% of fungal growth)

for each isolate.

Protocol 2: Analysis of Host Defense Gene Expression
Objective: To quantify the induction of plant defense-related genes in response to proquinazid
treatment.

Materials:

Plant material (e.g., Arabidopsis thaliana seedlings or grapevine leaves)

Proquinazid solution

Pathogen inoculum (e.g., Erysiphe spores)

Liquid nitrogen

RNA extraction kit

cDNA synthesis kit

Quantitative PCR (qPCR) machine and reagents (e.g., SYBR Green)

Primers for target defense genes (e.g., PR-1, PDF1.2) and a reference gene (e.g., Actin)

Methodology:
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Plant Treatment and Inoculation:

Grow plants under controlled conditions to a suitable developmental stage (e.g., 3-4 week

old Arabidopsis).

Spray a subset of plants with a solution of proquinazid at a relevant concentration.

Spray a control group with water or a solvent control.

After a specified time (e.g., 24 hours), inoculate a subset of both proquinazid-treated and

control plants with the pathogen.

Maintain an uninoculated control group for both treatments.

Sample Collection and RNA Extraction:

At various time points post-inoculation (e.g., 0, 6, 12, 24, 48 hours), collect leaf tissue from

all treatment groups.

Immediately freeze the samples in liquid nitrogen and store at -80°C.

Extract total RNA from the frozen tissue using a commercial RNA extraction kit according

to the manufacturer's instructions.

cDNA Synthesis and qPCR:

Synthesize first-strand cDNA from the extracted RNA using a cDNA synthesis kit.

Perform qPCR using SYBR Green chemistry with primers specific to the target defense

genes and the reference gene.

Set up the qPCR reactions in triplicate for each sample and gene.

Data Analysis:

Calculate the relative expression of the target genes using the 2^-ΔΔCt method,

normalizing to the expression of the reference gene.
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Compare the gene expression levels between the different treatment groups to determine

the effect of proquinazid on host defense gene induction.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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